Cas no 923403-70-7 (N-(4,5-dimethyl-1,3-thiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide)

• Product Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
• CAS No: 923403-70-7
• MF: C₁₆H₁₈N₂OS
• MW: 286.391922473907
• CID: 5448290
• Update Time: 2025-05-25

N-(4,5-dimethyl-1,3-thiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dimethyl-1,3-thiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide

• Inchi： 1S/C16H18N2OS/c1-10-11(2)20-16(17-10)18-15(19)14-8-7-12-5-3-4-6-13(12)9-14/h7-9H,3-6H2,1-2H3,(H,17,18,19)
• InChI Key： NSTVIYZIUCKPSZ-UHFFFAOYSA-N
• SMILES： C1=C2C(CCCC2)=CC=C1C(NC1=NC(C)=C(C)S1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-(4,5-dimethyl-1,3-thiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide

N-(4,5-Dimethyl-1,3-Thiazol-2-Yl)-5,6,7,8-Tetrahydronaphthalene-2-Carboxamide: A Comprehensive Overview

N-(4,5-Dimethyl-1,3-thiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide, commonly referred to by its CAS number 923403-70-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of a thiazole ring and a tetrahydronaphthalene moiety, making it a unique candidate for various applications. Recent studies have highlighted its potential in drug discovery and material science.

The thiazole ring system in this compound is a key structural element. Thiazoles are heterocyclic compounds known for their stability and versatility in chemical reactions. The presence of two methyl groups on the thiazole ring enhances its electronic properties and contributes to the compound's reactivity. This makes N-(4,5-dimethyl-1,3-thiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide an attractive target for researchers exploring new chemical entities with tailored functionalities.

The tetrahydronaphthalene moiety adds another layer of complexity to this compound. This bicyclic structure provides rigidity and aromaticity to the molecule. Recent advancements in synthetic chemistry have enabled the precise control of such structures during synthesis. For instance, researchers have developed novel catalytic methods to synthesize similar compounds with high yield and purity.

One of the most promising applications of this compound lies in its potential as a drug candidate. Preclinical studies suggest that it exhibits significant bioactivity against certain disease targets. For example, recent research has demonstrated its ability to modulate enzyme activity in cellular models. These findings underscore its potential role in therapeutic development.

In addition to its pharmacological applications, this compound has also been explored for its material properties. The combination of the thiazole and tetrahydronaphthalene moieties imparts unique electronic characteristics that could be harnessed in advanced materials science. For instance, studies have shown that derivatives of this compound can serve as precursors for novel polymers with enhanced mechanical properties.

From a synthetic standpoint, the preparation of N-(4,5-dimethyl-1,3-thiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide involves a series of well-defined steps. The synthesis typically begins with the preparation of the thiazole ring followed by coupling reactions to introduce the tetrahydronaphthalene moiety. Recent optimizations in reaction conditions have significantly improved the efficiency of these processes.

Furthermore, computational chemistry has played a pivotal role in understanding the properties of this compound. Advanced molecular modeling techniques have provided insights into its electronic structure and reactivity. These computational studies complement experimental findings and guide further research into its applications.

In conclusion, N-(4,5-dimethyl-1,3-thiazol-2-yl)-5,6,7